Cas no 921852-66-6 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide)

• Product Name: N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide
• CAS No: 921852-66-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5906369
• PubChem ID: 41241118
• Update Time: 2025-08-05

N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[3-(4-ethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-4-methoxy-
• N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methoxybenzamide
• N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methoxybenzamide
• 921852-66-6
• F2236-0415
• AKOS024630087
• N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-4-methoxybenzamide
• N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide

• Inchi： 1S/C22H23N3O4/c1-3-29-19-10-4-16(5-11-19)20-12-13-21(26)25(24-20)15-14-23-22(27)17-6-8-18(28-2)9-7-17/h4-13H,3,14-15H2,1-2H3,(H,23,27)
• InChI Key： GEJHOWRMQTWBHE-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 14.34±0.46(Predicted)

Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide

Recent Advances in the Study of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide (CAS: 921852-66-6)

In recent years, the compound N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide (CAS: 921852-66-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and substituted benzamide moiety, has shown promising potential in various therapeutic applications. The following sections provide an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to achieve the desired product. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated further pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to modulate key signaling molecules, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of its ethoxyphenyl and methoxybenzamide groups in achieving high affinity and selectivity.

Recent preclinical studies have explored the pharmacokinetic properties of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide. Results indicate favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. These findings support its potential for further development as an oral therapeutic agent. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active investigation.

In conclusion, N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide represents a promising candidate for drug development, particularly in the treatment of inflammatory and related disorders. Ongoing research aims to elucidate its full therapeutic potential and address remaining pharmacokinetic and safety concerns. Future studies will likely focus on clinical translation, paving the way for its eventual application in human medicine.